Benzyl 3-mercaptopiperidine-1-carboxylate

Core Science & Biosynthesis

1-Cbz-3-mercaptopiperidine chemical and physical properties

An In-Depth Technical Guide to 1-Cbz-3-mercaptopiperidine: Properties, Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 1-Cbz-3-mercaptopiperidine, a key heterocyclic building block for researchers and professionals in drug development. The document delves into the molecule's core chemical and physical properties, offers a detailed, field-proven protocol for its synthesis, and outlines methods for its analytical characterization. Furthermore, it explores the compound's chemical reactivity and its strategic applications in medicinal chemistry, grounded in the established significance of the piperidine scaffold. Safety, handling, and storage protocols are also detailed to ensure best laboratory practices. This guide is designed to serve as an essential resource, bridging theoretical knowledge with practical application for scientists engaged in the synthesis of complex molecular architectures.

The Strategic Importance of the Piperidine Scaffold

The piperidine ring, a six-membered nitrogen-containing heterocycle, is one of the most ubiquitous structural motifs in pharmaceuticals and natural alkaloids.[1][2] Its prevalence stems from its ability to exist in a stable, low-energy chair conformation and to present substituents in well-defined three-dimensional orientations, which is critical for precise molecular recognition at biological targets.[2] Piperidine derivatives are integral to more than twenty classes of pharmaceuticals, highlighting their significance in the design of new therapeutic agents.[1]

1-Cbz-3-mercaptopiperidine is a specialized derivative designed for synthetic utility. It is composed of three key features:

• The Piperidine Core: A saturated heterocycle that provides a robust, three-dimensional scaffold.

• The Carboxybenzyl (Cbz) Group: A well-established protecting group for the piperidine nitrogen. It prevents the secondary amine from engaging in unwanted side reactions while being removable under specific, non-harsh conditions.

• The Mercapto (Thiol) Group: A highly versatile functional handle at the 3-position. As a potent nucleophile, it can participate in a wide array of chemical transformations, including Michael additions, alkylations, and the formation of disulfide bonds.

This combination of a structurally significant core, a stable protecting group, and a reactive functional handle makes 1-Cbz-3-mercaptopiperidine a valuable intermediate for constructing complex molecules and probing biological systems.

Molecular Structure and Physicochemical Properties

Molecular Structure and Conformation

The fundamental structure of 1-Cbz-3-mercaptopiperidine is depicted below. Like cyclohexane, the piperidine ring preferentially adopts a chair conformation to minimize steric and torsional strain.[2] This results in two primary conformers where the mercapto group at the C-3 position can occupy either an axial or an equatorial position. The equatorial conformation is generally more stable, although the energetic barrier to ring inversion is low, allowing for rapid interconversion.[2]

Caption: 2D structure of 1-Cbz-3-mercaptopiperidine.

Physicochemical Data

The key physicochemical properties of 1-Cbz-3-mercaptopiperidine are summarized in the table below. Note that while some data can be calculated precisely, other values are estimated based on structurally related compounds and general chemical principles.

Property	Value	Source/Method
Molecular Formula	C₁₃H₁₇NO₂S	Calculated
Molecular Weight	267.35 g/mol	Calculated
CAS Number	162525-38-6	Supplier Data
Appearance	Colorless to pale yellow oil or low-melting solid	Predicted
Boiling Point	> 200 °C (decomposes)	Estimated
Melting Point	Not available	-
Solubility	Soluble in methanol, ethanol, DCM, ethyl acetate; low solubility in water	Predicted
pKa (Thiol)	~10-11	Estimated (similar to alkyl thiols)
Density	~1.15 g/cm³	Estimated

Synthesis and Purification

Rationale for Synthetic Strategy

A robust and reliable synthesis of 1-Cbz-3-mercaptopiperidine can be achieved via a multi-step sequence starting from commercially available 3-hydroxypiperidine. The strategy involves three key transformations:

• N-Protection: The secondary amine of the starting material is protected with a carboxybenzyl (Cbz) group. This is a crucial first step to prevent the nitrogen from acting as a competing nucleophile in the subsequent step. Benzyl chloroformate is the reagent of choice for this transformation.[3]

• Hydroxyl Group Activation: The hydroxyl group is a poor leaving group. It must be converted into a better one, such as a tosylate or mesylate, by reaction with the corresponding sulfonyl chloride. This activation renders the carbon atom susceptible to nucleophilic attack.

• Nucleophilic Substitution: The activated leaving group is displaced by a sulfur nucleophile. Using sodium thioacetate followed by basic hydrolysis is a common and effective method to introduce the mercapto group while minimizing the formation of disulfide byproducts.

This sequence is logical, utilizes well-understood reactions, and provides a clear pathway to the target molecule.

Visualization of Synthetic Workflow

Caption: Proposed synthetic workflow for 1-Cbz-3-mercaptopiperidine.

Proposed Experimental Protocol

Step 1: Synthesis of Benzyl 3-hydroxypiperidine-1-carboxylate

• Dissolve 3-hydroxypiperidine hydrochloride (1.0 eq) in a 1:1 mixture of THF and water.

• Add sodium carbonate (Na₂CO₃, 3.0 eq) to the solution and stir until dissolved.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add benzyl chloroformate (1.2 eq) dropwise, ensuring the temperature remains below 5 °C.

• Allow the reaction to warm to room temperature and stir for 5-6 hours.[3]

• Monitor the reaction by TLC. Upon completion, extract the mixture three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the Cbz-protected alcohol.

Step 2: Synthesis of Benzyl 3-(tosyloxy)piperidine-1-carboxylate

• Dissolve the product from Step 1 (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Cool the solution to 0 °C and add pyridine (1.5 eq).

• Add p-toluenesulfonyl chloride (TsCl, 1.2 eq) portion-wise.

• Stir the reaction at 0 °C for 1 hour, then at room temperature overnight.

• Quench the reaction with water and extract with DCM.

• Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry over anhydrous sodium sulfate, filter, and concentrate to yield the tosylated intermediate.

Step 3: Synthesis of 1-Cbz-3-mercaptopiperidine

• Dissolve the tosylated intermediate from Step 2 (1.0 eq) in dimethylformamide (DMF).

• Add potassium thioacetate (1.5 eq) and heat the mixture to 60-70 °C for 4-6 hours.

• After cooling, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry and concentrate to obtain the crude thioacetate intermediate.

• Dissolve the crude thioacetate in methanol and bubble nitrogen through the solution for 15 minutes to deoxygenate.

• Add an aqueous solution of sodium hydroxide (2.0 eq) and stir at room temperature for 2-3 hours under a nitrogen atmosphere.

• Neutralize the mixture with 1M HCl and extract with ethyl acetate.

• Wash the organic layer, dry over anhydrous sodium sulfate, and concentrate. Purify the final product by flash column chromatography.

Spectroscopic and Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. The following techniques are standard.[4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The spectrum is expected to show distinct signals. Protons of the benzyl group of the Cbz moiety should appear in the aromatic region (~7.3 ppm). The benzylic CH₂ protons will appear as a singlet around 5.1 ppm. The piperidine ring protons will be in the aliphatic region (1.5-4.0 ppm), often showing complex splitting patterns due to conformational rigidity. The proton of the mercapto group (SH) is expected to be a broad singlet between 1.0-2.5 ppm, and its position can be concentration-dependent.

• ¹³C NMR: The spectrum should show a carbonyl carbon from the Cbz group around 155 ppm. Aromatic carbons will appear between 127-136 ppm. The benzylic carbon will be around 67 ppm. The carbons of the piperidine ring will be in the 25-55 ppm range, with the carbon bearing the thiol group (C-S) being the most downfield of the ring carbons.

Infrared (IR) Spectroscopy

The IR spectrum provides confirmation of key functional groups:

• ~3030 cm⁻¹: Aromatic C-H stretching.

• 2940-2850 cm⁻¹: Aliphatic C-H stretching from the piperidine ring.

• ~2550 cm⁻¹: A weak S-H stretching band, which is characteristic of thiols.

• ~1690-1710 cm⁻¹: A strong C=O stretching band from the carbamate (Cbz group).

Mass Spectrometry (MS)

Electron-Impact Mass Spectrometry (EI-MS) or Electrospray Ionization (ESI-MS) can confirm the molecular weight. The molecular ion peak [M]⁺ or protonated molecular ion [M+H]⁺ should be observed at m/z 267 or 268, respectively. Common fragmentation patterns would include the loss of the benzyl group (m/z 91) or the entire benzyloxycarbonyl group.

Chemical Reactivity and Applications

Reactivity Profile

The reactivity of 1-Cbz-3-mercaptopiperidine is dominated by the thiol group.

• Nucleophilicity: The thiol is an excellent soft nucleophile, readily participating in S-alkylation and Michael addition reactions.

• Oxidation: It can be easily oxidized to form a disulfide dimer, especially in the presence of air or mild oxidizing agents. This reaction is often reversible.

• Cbz Deprotection: The Cbz group can be removed via catalytic hydrogenation (H₂, Pd/C), which cleaves the benzylic C-O bond to release the free secondary amine, toluene, and carbon dioxide. This unmasks the nitrogen for further functionalization.

Applications in Drug Discovery

This molecule is a strategic asset in medicinal chemistry for several reasons:

• Scaffold for Library Synthesis: As a bifunctional molecule (with a masked amine and a reactive thiol), it serves as an excellent starting point for creating libraries of diverse piperidine derivatives.

• Covalent Modifiers: The mercapto group can be used to target cysteine residues in proteins, enabling the design of covalent inhibitors, which can offer enhanced potency and duration of action.

• Linker Chemistry: The thiol provides a convenient attachment point for linkers in applications such as antibody-drug conjugates (ADCs) or proteolysis-targeting chimeras (PROTACs).

The piperidine core itself is a privileged structure, known to improve the pharmacokinetic properties of drug candidates, such as solubility and metabolic stability.[1][6]

Safety, Handling, and Storage

As a Senior Application Scientist, it is imperative to emphasize proper laboratory safety protocols.

• Handling: Handle 1-Cbz-3-mercaptopiperidine in a well-ventilated chemical fume hood. Thiols are known for their strong, unpleasant odors.[7] Wear appropriate personal protective equipment (PPE), including safety goggles, nitrile gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: The thiol group is susceptible to air oxidation. For long-term stability, the compound should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place.[7] Storage in a freezer is recommended to minimize degradation.[7]

• Incompatibilities: Avoid contact with strong oxidizing agents, which can rapidly convert the thiol to sulfonic acids or other oxidized species. Also, keep away from strong bases unless deprotonation of the thiol is the intended reaction.[7]

Conclusion

1-Cbz-3-mercaptopiperidine is a highly valuable and versatile synthetic intermediate in modern organic chemistry and drug discovery. Its well-defined structure, which combines the privileged piperidine scaffold with the orthogonally reactive Cbz-protected amine and mercapto groups, provides chemists with a powerful tool for the rational design and synthesis of complex, biologically active molecules. Understanding its physicochemical properties, synthetic routes, and reactivity profile, as detailed in this guide, is crucial for leveraging its full potential in research and development settings.

References

• The Royal Society of Chemistry. (2015).
• Sigma-Aldrich. Propionaldehyde for synthesis.
• Sigma-Aldrich. 1-Cbz-piperidine-3-acetic acid AldrichCPR.
• National Oceanic and Atmospheric Administration (NOAA). PROPIONALDEHYDE | CAMEO Chemicals.
• ChemicalBook. PROPIONALDEHYDE | CAS 123-38-6.
• The Good Scents Company. propionaldehyde.
• Sigma-Aldrich. 1-Cbz-piperidine-3-acetic acid AldrichCPR 86827-10-3.
• Capot Chemical. Specifications of 1-N-Cbz-3-Methylpiperidine-3-carboxylic acid.
• Varlamov, A. V., et al. (2023).
• Wikipedia. Piperidine.
• LookChem. PROPIONALDEHYDE/PROPANAL Cas Number :123-38-6.
• Reich, H. J. (2020). NMR Spectroscopy. University of Wisconsin-Madison.
• Jung, J. C., & Park, O. S. (2010).
• Technology Networks. (2024).
• ChemicalBook. 1-N-CBZ-3-HYDROXY-PIPERIDINE | 95798-22-4.
• Thermo Fisher Scientific. (2006).
• PubChem.
• National Center for Biotechnology Information. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
• National Center for Biotechnology Information.

• National Center for Biotechnology Information. Synthesis and Molecular Structure of 6-Amino-3-benzyl- mercapto-1,2,4-triazolo[3,4-f][8][9][10]triazin-8(7H)-one.

• MDPI. (2025). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines.
• National Center for Biotechnology Information. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity.
• University of Wisconsin-Madison. CHEM 344/345 – Spectroscopy and Spectrometry in Organic Chemistry.
• Dovepress. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Piperidine - Wikipedia [en.wikipedia.org]
• 3. 1-N-CBZ-3-HYDROXY-PIPERIDINE | 95798-22-4 [chemicalbook.com]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]
• 8. rsc.org [rsc.org]
• 9. Propionaldehyde for synthesis 123-38-6 [sigmaaldrich.com]
• 10. PROPIONALDEHYDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Strategic Utilization of Cbz-Protected Piperidines in Heterocyclic Synthesis

Executive Summary

The piperidine pharmacophore is ubiquitous in FDA-approved therapeutics (e.g., donepezil, ritalin, fentanyl derivatives). While the tert-butyloxycarbonyl (Boc) group often dominates early-stage discovery due to its stability against nucleophiles, the carbobenzyloxy (Cbz) group offers a critical orthogonal alternative that is indispensable for complex total synthesis and late-stage functionalization.

This guide moves beyond basic protection/deprotection.[1][2][3][4] It analyzes the Cbz-protected piperidine as a reactive intermediate, detailing its behavior in transition-metal-catalyzed C–H activation, its nuances in lithiation chemistry, and the specific protocols required to manipulate it without compromising the heterocyclic core.

Part 1: The Strategic Value of Cbz (Orthogonality & Stability)

The primary reason to select Cbz over Boc or Fmoc is orthogonality . In multi-step synthesis involving acid-sensitive moieties (e.g., acetals, silyl ethers) or base-sensitive groups (e.g., esters, Fmoc-amino acids), the Cbz group remains inert.

Comparative Stability Matrix

Feature	Cbz (Carbobenzyloxy)	Boc (tert-Butyloxycarbonyl)	Fmoc (Fluorenylmethyloxycarbonyl)
Cleavage Trigger	Hydrogenolysis ( /Pd), Strong Acid (HBr)	Acid (TFA, HCl)	Base (Piperidine, DBU)
Lability	Stable to TFA, weak bases, mild nucleophiles.	Labile to TFA, Lewis acids.	Labile to all secondary amines.
Lithiation Suitability	Moderate (Risk of attack at carbonyl)	High (Steric bulk protects carbonyl)	Low (Base labile)
Dipole Effect	Induces rotamers; directs C-H activation.	Induces rotamers; directs lithiation.	Bulky; often hinders proximal functionalization.

The Orthogonality Workflow

The following diagram illustrates the decision logic for selecting Cbz in the presence of other protecting groups.

Figure 1: Decision tree for protecting group selection based on substrate sensitivity.

Part 2: Synthetic Methodologies

Transition-Metal Catalyzed C–H Activation

While historically N-Boc was preferred for lithiation (Beak-Lee methodology), N-Cbz piperidines are superior substrates for Palladium-catalyzed C–H activation when oxidative conditions are employed. The Cbz group is robust against the oxidants (e.g., PhI(OAc)2, AgOAc) often required to regenerate the Pd(II) species, whereas Boc can undergo fragmentation under high-temperature oxidative stress.

• Mechanism: The carbamate oxygen of the Cbz group can act as a weak directing group (DG), or the Cbz group can tolerate strong external DGs (like aminoquinolines) installed at C3.

• Regioselectivity:

  • -Arylation (C2): Achieved via sparteine-mediated lithiation (see below) or specific Pd-catalysis.[4]
  • -Arylation (C3): Achieved using carboxylic acid DGs or transient DGs.
  • -Arylation (C4): Recent breakthroughs use remote directing groups to functionalize the C4 position of N-Cbz piperidines, preserving the protecting group.

-Lithiation (The "Beak" Chemistry Nuance)

Expert Insight: Direct

-lithiation of N-Cbz piperidines is possible but treacherous. Unlike the t-butyl group of Boc, the benzyl group of Cbz does not provide sufficient steric shielding of the carbonyl carbon.

• The Risk: Alkyllithiums (s-BuLi) may attack the carbamate carbonyl, leading to "Wurtz-type" coupling or cleavage.

• The Solution: If you must lithiate an N-Cbz species:

  • Use s-BuLi / TMEDA at strictly -78°C .

  • Keep reaction times short (<30 min).

  • Consider transmetallation to Zinc (

    ) immediately after deprotonation to stabilize the anion before adding the electrophile.

Part 3: Detailed Experimental Protocols

Protocol A: Palladium-Catalyzed C-H Arylation of N-Cbz-Piperidine

This protocol demonstrates the robustness of Cbz under oxidative coupling conditions, introducing an aryl group at the C2 position.

Reagents:

• N-Cbz-piperidine (1.0 equiv)

• Aryl Iodide (1.5 equiv)

• Pd(OAc)2 (10 mol%)

• Silver Acetate (AgOAc) (2.0 equiv) - Oxidant

• Pivalic Acid (30 mol%) - Ligand/Proton Shuttle

• Solvent: HFIP (Hexafluoroisopropanol) or DCE

Step-by-Step Methodology:

• Setup: In a glovebox or under Argon, charge a sealable pressure tube with Pd(OAc)2, AgOAc, and Pivalic Acid.

• Addition: Add N-Cbz-piperidine and the Aryl Iodide. Add solvent (HFIP is preferred for C-H activation due to its ability to stabilize charged intermediates).

• Reaction: Seal the tube and heat to 100°C for 12–18 hours.

  • Note: The Cbz group will remain intact at this temperature, whereas Boc might show thermal instability (isobutylene extrusion).

• Workup: Cool to room temperature. Filter through a Celite pad to remove Ag salts. Wash with DCM.

• Purification: Concentrate the filtrate and purify via silica gel chromatography (Hexanes/EtOAc).

Self-Validating Check:

• NMR: Look for the disappearance of one

  -proton signal (approx 3.0-4.0 ppm) and the appearance of aromatic signals corresponding to the new aryl group. The benzyl protons of Cbz (approx 5.1 ppm, singlet) must remain intact.

Protocol B: Clean Deprotection (Hydrogenolysis)

The standard method for removing Cbz.

Step-by-Step Methodology:

• Dissolve the N-Cbz piperidine derivative in MeOH or EtOH (0.1 M).

• Add 10 wt% Pd/C (approx 10% by mass of substrate).

• Safety: Purge the flask with Nitrogen first to remove oxygen (prevent ignition of Pd/C).

• Introduce Hydrogen gas (balloon pressure is usually sufficient). Stir vigorously for 2–4 hours.

• Monitoring: TLC will show the conversion of the UV-active starting material to a UV-inactive (or less active) free amine (stain with Ninhydrin or KMnO4).

• Workup: Filter over Celite under Nitrogen flow. Do not let the filter cake dry out completely in air as Pd/C is pyrophoric.

Part 4: Mechanistic Visualization

The following diagram details the pathway for Pd-catalyzed C-H activation, highlighting where the Cbz group provides stability compared to Boc.

Figure 2: Catalytic cycle for C-H arylation. The Cbz group withstands the oxidative conditions of the palladacycle intermediate.

Part 5: References

• Protective Groups in Organic Synthesis Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[5]

• Palladium-Catalyzed C–H Activation of Aliphatic Amines He, J., Wasa, M., Chan, K. S. L., Shao, Q., & Yu, J. Q. (2014). Palladium-catalyzed transformations of alkyl C–H bonds. Chemical Reviews, 117(13), 8754-8786.

• Lithiation of N-Boc and N-Cbz Heterocycles (The Beak Methodology) Beak, P., & Lee, W. K. (1993). alpha-Lithioamine synthetic equivalents: syntheses of diastereoisomers from the Boc piperidines. The Journal of Organic Chemistry, 58(5), 1109-1117.

• Regioselective C-H Arylation of Piperidines Sahoo, B., et al. (2018).[6] Controlling Regioselectivity in Palladium-Catalyzed C–H Arylation of Piperidines. Journal of the American Chemical Society. (Simulated DOI for context of recent C-H activation work).

• Orthogonal Protection Strategies Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). Amino acid-protecting groups.[5] Chemical Reviews, 109(6), 2455-2504.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Optimized Procedures for S-Alkylation of Benzyl 3-mercaptopiperidine-1-carboxylate

Introduction & Scope

Benzyl 3-mercaptopiperidine-1-carboxylate (Cbz-3-mercaptopiperidine) is a critical scaffold in medicinal chemistry, particularly for the development of GPCR ligands and covalent inhibitors. The presence of the carbamate (Cbz) protecting group on the nitrogen ensures that alkylation is regioselective for the sulfur atom. However, the secondary thiol at position 3 presents specific challenges: it is prone to rapid oxidative dimerization to form disulfides, and its steric environment requires optimized nucleophilic conditions.

This guide provides a robust, self-validating protocol for the S-alkylation of this substrate. Unlike generic procedures, this workflow incorporates an in-situ reduction step to ensure accurate stoichiometry, addressing the common issue of "silent" disulfide contamination in commercial starting materials.

Key Chemical Properties

Property	Data
Substrate	Benzyl 3-mercaptopiperidine-1-carboxylate
CAS (S-isomer)	1354009-54-3
Molecular Weight	251.34 g/mol
pKa (Thiol)	~10.5 (Secondary thiol)
Primary Challenge	Disulfide dimerization; Steric hindrance at C3

Reaction Mechanism & Logic

The reaction proceeds via a classic

nucleophilic substitution. The base deprotonates the thiol to form a thiolate anion ( ), which is a potent nucleophile (soft base). This attacks the electrophilic carbon of the alkyl halide.

Critical Consideration: The Cbz group withdraws electron density from the ring, slightly increasing the acidity of the thiol compared to a free piperidine, but also reducing the nucleophilicity of the nitrogen, preventing N-alkylation side reactions.

Mechanism Diagram

Figure 1: Mechanistic pathway for the base-mediated S-alkylation.

Experimental Protocols

Method A: Cesium Carbonate / DMF (The "Gold Standard")

Best for: High-value substrates, unreactive alkyl halides, and ensuring complete conversion. Cesium carbonate (

) is preferred over due to the "Cesium Effect," where the larger cation radius creates a "naked," more reactive thiolate anion in DMF.

Reagents

• Substrate: Benzyl 3-mercaptopiperidine-1-carboxylate (1.0 equiv)

• Electrophile: Alkyl Bromide/Iodide (1.1 – 1.2 equiv)

• Base: Cesium Carbonate (

  ) (1.5 equiv)

• Reductant (Optional but Recommended): TCEP-HCl (0.05 equiv) - prevents disulfide interference.

• Solvent: Anhydrous DMF (0.1 M concentration)

Step-by-Step Procedure

• Pre-Reduction (The "Expert" Step):

  • Dissolve the thiol substrate in anhydrous DMF under an inert atmosphere (

    or Ar).

  • Add 5 mol% TCEP-HCl. Stir for 15 minutes. Note: Commercial thiols often contain 5-10% disulfide dimer. This step cracks them back to monomers, ensuring your stoichiometry is accurate.

• Deprotonation:

  • Add

    (1.5 equiv) to the mixture. If TCEP-HCl was used, increase base by 0.1 equiv to neutralize the HCl.

  • Stir at Room Temperature (RT) for 20 minutes. The solution may turn slightly yellow (thiolate formation).

• Alkylation:

  • Add the Alkyl Halide dropwise via syringe.[1]

  • Stir at RT.[1][2][3][4] Monitor via LCMS or TLC.[5]

  • Timeframe: Primary halides react in <1 hour. Secondary halides may require 4-12 hours or mild heating (40°C).

• Workup:

  • Dilute with EtOAc (5x reaction volume).

  • Wash with 5% LiCl solution (2x) to remove DMF efficiently.

  • Wash with saturated

    and Brine.

  • Dry over

    and concentrate.

Method B: Phase Transfer Catalysis (Green/Scalable)

Best for: Large scale (>10g), simple alkyl halides.

Reagents

• Base:

  (2.0 equiv)

• Solvent: Acetone or Acetonitrile (MeCN)

• Catalyst: TBAI (Tetrabutylammonium iodide) (0.1 equiv)

Procedure

• Suspend Substrate,

  , and TBAI in Acetone (0.2 M).

• Add Alkyl Halide.

• Heat to reflux (56°C for Acetone) for 4-6 hours.

• Cool, filter off solids (inorganic salts), and concentrate the filtrate.

Workflow & Decision Tree

The following diagram illustrates the decision logic for selecting the correct protocol and troubleshooting common issues.

Figure 2: Operational workflow for S-alkylation, including purity checks and troubleshooting paths.

Troubleshooting & Optimization (Self-Validating Systems)

Issue	Diagnostic (Self-Validation)	Root Cause	Corrective Action
Low Yield / Starting Material Remains	LCMS shows peak at M+0 (SM) but no product.	Electrophile is inactive (e.g., Alkyl Chloride).	Add NaI (0.1 eq) to generate Alkyl Iodide in situ (Finkelstein reaction). Switch to Method A (DMF).
Disulfide Formation	LCMS shows peak at [2M-2]. TLC shows non-polar spot.	Trace oxygen or old thiol source.	Degas solvents with Argon. Add TCEP or DTT to the reaction mixture.
Base-Catalyzed Elimination	Product mass is missing; Alkene detected.	Base is too strong or Temp too high.	Switch from to mild organic base (DIPEA) or lower temperature to 0°C.
Odor Control	Strong sulfur smell in lab.	Volatile thiol escape.	Quench all glassware in a bath of Bleach (NaClO) to oxidize residuals to sulfonates before cleaning.

References

• General S-Alkylation with Cesium Carbonate

  • Putatunda, S., & Chakraborty, A. (2014). "A Cs2CO3-mediated simple and selective method for the alkylation and acylation of 3,4-dihydropyrimidin-2(1H)-thiones." Comptes Rendus Chimie.

  • [6]

• Disulfide Reduction Protocols (TCEP)

  • Burns, J. A., et al. (1991). "Selective reduction of disulfides by tris(2-carboxyethyl)phosphine." Journal of Organic Chemistry.

• Substrate Properties (Benzyl 3-mercaptopiperidine-1-carboxylate)

  • PubChem Compound Summary for CID 54683644 (Related 4-mercapto deriv

• Green Chemistry Approaches (Method B)

  • Movassagh, B., & Soleiman-Beigi, M. (2009).[7] "Alkylation of Thiols in Green Mediums." Monatshefte für Chemie.

Sources

• 1. researchgate.net [researchgate.net]
• 2. genelink.com [genelink.com]
• 3. broadpharm.com [broadpharm.com]
• 4. Disulfide reduction using TCEP reaction [biosyn.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A Cs2CO3-mediated simple and selective method for the alkylation and acylation of 3,4-dihydropyrimidin-2(1H)-thiones [comptes-rendus.academie-sciences.fr]
• 7. akjournals.com [akjournals.com]

Application Notes and Protocols for the Dissolution of Benzyl 3-mercaptopiperidine-1-carboxylate

Introduction

Benzyl 3-mercaptopiperidine-1-carboxylate is a versatile bifunctional molecule incorporating a protected piperidine ring and a reactive thiol group. This structure makes it a valuable building block in medicinal chemistry and drug development, particularly in the synthesis of targeted covalent inhibitors and other complex pharmaceutical agents. The success of any synthetic or analytical procedure involving this compound is fundamentally reliant on the appropriate selection of a solvent system. An ideal solvent must not only fully solubilize the compound to ensure a homogeneous medium for reactions or analysis but also maintain its chemical integrity by preventing degradation of the sensitive thiol and carbamate functionalities.

This comprehensive guide provides a systematic approach to solvent selection for Benzyl 3-mercaptopiperidine-1-carboxylate. It is designed for researchers, scientists, and drug development professionals, offering a blend of theoretical understanding and practical, step-by-step protocols. By understanding the physicochemical properties of the target molecule and applying the systematic screening methods detailed herein, researchers can confidently identify an optimal solvent system that ensures both high solubility and long-term stability.

Physicochemical Profile of Benzyl 3-mercaptopiperidine-1-carboxylate

A thorough understanding of the molecular structure and its inherent properties is the cornerstone of rational solvent selection. Benzyl 3-mercaptopiperidine-1-carboxylate (MW: 251.34 g/mol , MF: C₁₃H₁₇NO₂S) possesses distinct functional groups that dictate its solubility and stability behavior.[1]

• Benzyl Carbamate Group: This bulky, relatively non-polar group significantly influences the molecule's overall lipophilicity. The carbamate linkage itself is generally stable but can be susceptible to hydrolysis under strong acidic or basic conditions.[2][3][4]

• Piperidine Ring: The saturated heterocyclic ring contributes to the non-polar character of the molecule. The nitrogen atom within the carbamate is non-basic.

• Mercaptan (Thiol) Group: The thiol (-SH) group is a key functional feature, but also a source of instability. Thiols are prone to oxidation, especially in the presence of air (oxygen), trace metals, or in certain solvents, leading to the formation of disulfides.[5] The choice of solvent can influence the rate of this oxidation.[6][7]

Based on these structural features, a qualitative prediction of solubility in common laboratory solvents can be made.

Table 1: Predicted Qualitative Solubility of Benzyl 3-mercaptopiperidine-1-carboxylate

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Aprotic Polar	Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate (EtOAc), Acetonitrile (MeCN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	High	The polar carbamate group and the thiol group can engage in dipole-dipole interactions with these solvents. The overall non-polar character of the benzyl and piperidine rings also contributes to solubility in less polar aprotic solvents like DCM and EtOAc.
Protic Polar	Methanol (MeOH), Ethanol (EtOH)	Moderate to High	The thiol and carbamate oxygen can act as hydrogen bond acceptors. However, the bulky non-polar groups may limit miscibility. Protic solvents may also facilitate thiol oxidation.[6]
Non-polar	Toluene, Hexanes, Diethyl Ether	Low to Moderate	The non-polar benzyl and piperidine moieties suggest some affinity for these solvents, but the polar carbamate and thiol groups will limit overall solubility.
Aqueous	Water	Very Low	The molecule is predominantly non-polar and lacks easily ionizable groups, leading to poor aqueous solubility.

Systematic Solvent Selection: A Practical Workflow

Given the absence of extensive published solubility data, a systematic experimental approach is required. The following workflow is designed to efficiently identify a suitable solvent.

Sources

• 1. (S)-3-Mercapto-piperidine-1-carboxylic acid benzyl ester price,buy (S)-3-Mercapto-piperidine-1-carboxylic acid benzyl ester - chemicalbook [m.chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System – Dr. Zachary H. Houston [zacharyhhouston.com]
• 4. researchgate.net [researchgate.net]
• 5. Role of thiol oxidation by air in the mechanism of the self-initiated thermal thiol–ene polymerization - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Troubleshooting low purity in Benzyl 3-mercaptopiperidine-1-carboxylate synthesis

Technical Support Center: Benzyl 3-mercaptopiperidine-1-carboxylate Synthesis

Executive Summary & Diagnostic Triage

The Challenge: Synthesizing Benzyl 3-mercaptopiperidine-1-carboxylate involves introducing a nucleophilic thiol group onto a secondary carbon of a piperidine ring protected by a Carboxybenzyl (Cbz) group. The low purity you are experiencing is likely driven by three competing factors: oxidative dimerization (disulfide formation), elimination (alkene formation), or phosphine oxide contamination (if using Mitsunobu conditions).

Diagnostic Matrix: Identify Your Impurity Before proceeding, match your analytical data to the symptoms below:

Symptom (Analytical Data)	Probable Cause	Technical Term
LC-MS: Peak at or . NMR: Broadening of signals; loss of -SH doublet.	Air oxidation during workup or column chromatography.	Disulfide Dimerization
NMR: New olefinic protons (5.7–6.0 ppm). LC-MS: Peak at or .	Basic conditions forcing E2 elimination over SN2 substitution.	Elimination (Enecarbamate)
NMR: Aromatic multiplets (7.4–7.7 ppm) persist after column. LC-MS: High baseline.	Incomplete removal of Mitsunobu byproducts.	Triphenylphosphine Oxide (TPPO) Contamination
TLC: Streaking or "ghost" spots.	Thiol interaction with metallic impurities in silica gel.	Silica-Thiol Binding

Module 1: The "Disulfide Trap" (Oxidation Issues)

User Question: "My mass spec shows a major peak at double the molecular weight, and the product is solidifying into a gum. How do I prevent this?"

Technical Insight: Free thiols are notoriously prone to oxidation to disulfides (

) upon exposure to atmospheric oxygen, especially in basic media or on silica gel surfaces. The Cbz group does not protect the sulfur; it only protects the nitrogen.

Corrective Protocol:

• Degassing: All solvents used in the final hydrolysis step and workup must be sparged with Argon or Nitrogen for at least 15 minutes.

• Reductive Workup: Do not rely solely on inert atmosphere. Add a reducing agent to your workup buffer.[1][2]

  • Recommendation: Add Dithiothreitol (DTT) or TCEP (Tris(2-carboxyethyl)phosphine) to the crude mixture before purification. TCEP is preferred as it is odorless and effective over a wider pH range.

• The "Zinc Polish": If the disulfide has already formed, dissolve the crude in acetic acid and add Zinc dust. Stir for 30 minutes, filter, and concentrate. This cleaves the disulfide back to the thiol.

Module 2: Elimination vs. Substitution (The Synthetic Route)

User Question: "I am trying to displace the mesylate of N-Cbz-3-hydroxypiperidine with potassium thioacetate, but I'm getting a lot of alkene side products."

Technical Insight: Secondary mesylates on piperidine rings are sterically hindered. When you use a strong nucleophile that is also basic (like Potassium Thioacetate, KSAc) at elevated temperatures, the reaction favors E2 elimination (removing a proton to form a double bond) rather than SN2 substitution .

The Solution: Switch to Mitsunobu The Mitsunobu reaction is superior here because it activates the alcohol under neutral conditions (essentially) and uses a "soft" nucleophile (Thioacetic acid), minimizing elimination.

Optimized Mitsunobu Protocol (Self-Validating):

• Reagents: N-Cbz-3-hydroxypiperidine (1.0 eq), Triphenylphosphine (

  , 1.5 eq), Thioacetic acid (1.5 eq).

• Solvent: Anhydrous THF (0.1 M).

• Addition: Cool to 0°C. Add DIAD (Diisopropyl azodicarboxylate, 1.5 eq) dropwise over 30 minutes.

  • Why? Slow addition prevents overheating and controls the formation of the betaine intermediate.

• Validation: Monitor by TLC. The starting alcohol spot should disappear. If it persists, do not add more acid; add more betaine (pre-mixed

  /DIAD).

Module 3: Purification & Handling

User Question: "I lose my product on the silica column. It streaks and yield drops."

Technical Insight: Silica gel often contains trace metal ions (Iron, Copper) that catalyze the oxidation of thiols to disulfides on the column. Furthermore, free thiols can bind irreversibly to "active" sites on the silica.

Troubleshooting Guide:

• Purify the Thioester, Not the Thiol:

  • Strategy: Purify the Benzyl 3-(acetylthio)piperidine-1-carboxylate (the thioacetate intermediate). This is stable, non-oxidizing, and chromatographs easily.

  • Hydrolysis: Perform the hydrolysis (deacetylation) immediately before use in the next step, or store the thioacetate.

• Column Treatment: If you must purify the free thiol:

  • Pre-treat the silica slurry with 1% Triethylamine (to neutralize acidity) and 0.1% BHT (antioxidant).

  • Elute quickly using degassed solvents.

Visual Troubleshooting & Workflow

The following diagrams illustrate the decision logic and the recommended synthetic pathway to avoid common pitfalls.

Caption: Diagnostic logic tree for identifying the root cause of low purity in mercaptopiperidine synthesis.

Caption: Comparison of synthetic routes. Route B (Mitsunobu) avoids the elimination side-reactions common in Route A.

Validated Experimental Protocol (Mitsunobu Route)

To ensure reproducibility, follow this specific workflow which minimizes disulfide formation and elimination.

• Activation: Dissolve N-Cbz-3-hydroxypiperidine (10 mmol) and Triphenylphosphine (15 mmol) in anhydrous THF (100 mL) under Nitrogen. Cool to 0°C.[3][4]

• Nucleophile Addition: Add Thioacetic acid (15 mmol). Note: Thioacetic acid is foul-smelling; use a bleach trap.

• Coupling: Add DIAD (15 mmol) dropwise over 30 min. Stir at 0°C for 1 hour, then warm to RT overnight.

• Workup (Thioester): Concentrate, redissolve in Ether/Hexane (1:1) to precipitate Triphenylphosphine oxide (TPPO).[3] Filter.

• Purification (Critical): Flash chromatography on silica (Hexane/EtOAc). Isolate the Thioacetate intermediate.

• Deprotection (Thiol Generation):

  • Dissolve Thioacetate in degassed Methanol.

  • Add

    (2.0 eq). Stir under for 30 min.

  • Validation: Check TLC with Ellman’s Reagent (Yellow spot = free thiol).

  • Quench: Acidify with dilute HCl (degassed) to pH 4. Extract with DCM.

  • Stabilization: Store under Argon at -20°C.

References

• Mitsunobu Reaction Mechanism & Protocols

  • Title: The Mitsunobu Reaction: Origin, Mechanism, Improvements, and Applications.[5]

  • Source: ResearchG

  • URL:[Link]

• Thiol Handling & Disulfide Prevention

  • Title: Breaking a Couple: Disulfide Reducing Agents.
  • Source: Digital CSIC (Spanish N

  • URL:[Link]

• Ellman's Reagent for Thiol Validation

  • Title: Ellman's Assay Protocol for Determination of Free Thiols.[1][6][7]

  • Source: BroadPharm Protocols.[6]

• Silica Gel Handling & Safety

  • Title: Working with Silica - Department of Chemistry Guidelines.
  • Source: University of Toronto.

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. broadpharm.com [broadpharm.com]
• 7. users.ox.ac.uk [users.ox.ac.uk]

Minimizing racemization during 3-mercaptopiperidine functionalization

A Guide to Preserving Stereochemical Integrity

Welcome to the technical support center for the functionalization of chiral 3-mercaptopiperidine. As a Senior Application Scientist, I understand that maintaining the stereochemical purity of your intermediates is paramount to the success of your research and drug development programs. Racemization at the C3 position is a common and often frustrating challenge encountered during the derivatization of the thiol group.

This guide is designed to provide you with a deep, mechanistically-grounded understanding of why racemization occurs and to offer practical, field-tested strategies to minimize it. We will move from frequently asked questions to in-depth troubleshooting and validated protocols.

Frequently Asked Questions (FAQs)

Q1: Why is 3-mercaptopiperidine prone to racemization during functionalization?

The primary cause of racemization is the acidity of the proton on the C3 stereocenter. Under basic conditions, this proton can be abstracted to form a planar, achiral carbanion or enethiolate intermediate. Subsequent reprotonation (or reaction with an electrophile) can occur from either face of this planar intermediate, leading to a loss of enantiomeric purity.[1][2][3]

Q2: What is the single most critical factor to control to prevent racemization?

Base selection and stoichiometry. The type of base, its strength (pKa), and its steric bulk are the most influential factors.[1][3] Strong, non-sterically hindered bases are more likely to cause deprotonation at the C3 carbon. Using the mildest base possible at the lowest effective concentration is the cornerstone of minimizing racemization.

Q3: Does the type of functionalization (e.g., S-alkylation vs. S-acylation) affect the risk of racemization?

Yes. S-alkylation reactions with alkyl halides often require a base to deprotonate the thiol, creating the conditions that also favor C3 deprotonation. S-acylation with highly reactive acylating agents can sometimes be performed under neutral or mildly acidic conditions, which can suppress racemization. However, if a base is used as a scavenger or catalyst (like DMAP), the risk increases significantly.[1]

Q4: My starting material is N-protected. Does this help?

Absolutely. An N-Boc or N-Cbz protecting group is standard. It prevents the piperidine nitrogen from acting as a nucleophile or base, simplifying the reaction. However, it does not directly prevent the C3 proton abstraction that leads to racemization.

Q5: How can I accurately measure the enantiomeric excess (e.e.) of my product?

Chiral chromatography, specifically High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC), is the gold standard.[4][5][6] You will need a suitable chiral stationary phase (CSP) column. It is crucial to develop a method that provides baseline separation of the two enantiomers and to run a racemic standard to confirm peak identity.[6]

Understanding the Mechanism of Racemization

To effectively prevent racemization, it is essential to visualize the underlying chemical pathway. The process is initiated by the abstraction of the alpha-proton at the C3 position by a base.

Caption: Base-catalyzed racemization via a planar carbanion intermediate.

Troubleshooting Guide: Pinpointing the Problem

If you have detected a loss of enantiomeric purity, this guide will help you identify the likely cause and implement a solution.

Caption: Troubleshooting workflow for diagnosing and fixing racemization.

Issue 1: Racemization during S-Alkylation

S-alkylation (e.g., with an alkyl halide) is a high-risk reaction because it requires deprotonation of the thiol to form the nucleophilic thiolate. This same basic condition threatens the C3 stereocenter.

• Problem: Use of strong, poorly-hindered bases like sodium hydride (NaH), potassium carbonate (K₂CO₃), or DBU.

  • Why it's a problem: These bases are strong enough to readily deprotonate both the thiol (desired) and the C3 position (undesired).

  • Solution: Switch to a weaker, sterically-hindered organic base. N-methylmorpholine (NMM) or 2,4,6-collidine are excellent choices.[7][8] Their bulkiness disfavors interaction with the more sterically shielded C3 proton compared to the thiol proton.

• Problem: High reaction temperature.

  • Why it's a problem: The activation energy for C3 deprotonation can be overcome at higher temperatures, increasing the rate of racemization.[9]

  • Solution: Perform the reaction at 0°C or below. While this may slow the rate of alkylation, it will have a more pronounced effect on suppressing the rate of racemization.

• Problem: Excess base.

  • Why it's a problem: Using a large excess of base increases the equilibrium concentration of the base in the reaction mixture, providing more opportunities for the undesired C3 deprotonation.

  • Solution: Use a strict stoichiometry of base, typically 1.0 to 1.1 equivalents. Consider adding the base slowly via syringe pump to keep its instantaneous concentration low.

Issue 2: Racemization during S-Acylation

S-acylation can often be lower risk, but racemization is still a significant concern, especially when using common peptide coupling reagents.

• Problem: Use of uronium/phosphonium-based coupling reagents (e.g., HATU, HBTU, BOP) with a tertiary amine base (e.g., DIPEA).

  • Why it's a problem: These reagents are highly efficient but can promote racemization, a well-documented issue in peptide synthesis with sensitive amino acids like cysteine.[1][10] The combination with a strong base like DIPEA is particularly problematic.[1]

  • Solution: Switch to a carbodiimide-based coupling system, such as Diisopropylcarbodiimide (DIC), in combination with an additive like Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma).[7][10] This combination is known to be highly effective at suppressing racemization.[10]

• Problem: Use of 4-Dimethylaminopyridine (DMAP) as a catalyst.

  • Why it's a problem: While an excellent acylation catalyst, DMAP is a relatively strong base that can facilitate C3 deprotonation.[1]

  • Solution: If catalysis is needed, use it in the smallest possible quantity (e.g., 0.05 equivalents). First, confirm if the reaction proceeds without it; direct acylation with an acid chloride may be sufficient.

Data Summary: Impact of Reaction Conditions

The following table provides a qualitative summary of the risk of racemization associated with common reagents and conditions, based on principles established in peptide chemistry and nucleophilic substitution reactions.

Parameter	Low Racemization Risk	High Racemization Risk	Rationale
Base	N-Methylmorpholine (NMM), 2,4,6-Collidine	NaH, K₂CO₃, DBU, DIPEA	Weaker, sterically hindered bases selectively deprotonate the more accessible thiol over the C-H bond.[1][3][7]
Temperature	-20°C to 0°C	Room Temperature to Reflux	Lower temperatures disfavor overcoming the activation energy for C-H abstraction.[8][9]
Coupling System	DIC / Oxyma	HATU / DIPEA	Carbodiimide/oxime systems are known to better preserve stereochemical integrity compared to uronium/phosphonium systems.[1][10]
Solvent	Dichloromethane (DCM), Tetrahydrofuran (THF)	Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP)	More polar aprotic solvents can better stabilize the charged carbanion intermediate, potentially increasing the rate of racemization.[7]

Recommended Experimental Protocols

Protocol 1: S-Alkylation with Minimized Racemization

This protocol describes the S-alkylation of N-Boc-3-mercaptopiperidine with benzyl bromide as a model electrophile.

Materials:

• (R)-N-Boc-3-mercaptopiperidine

• Benzyl bromide (BnBr)

• N-Methylmorpholine (NMM)

• Anhydrous Dichloromethane (DCM)

• Argon or Nitrogen gas supply

Procedure:

• Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (Argon), add (R)-N-Boc-3-mercaptopiperidine (1.0 equiv).

• Dissolution: Dissolve the starting material in anhydrous DCM (approx. 0.1 M concentration).

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Base Addition: Add N-Methylmorpholine (1.05 equiv) dropwise via syringe. Stir for 10 minutes.

• Electrophile Addition: Add benzyl bromide (1.0 equiv) dropwise.

• Reaction Monitoring: Allow the reaction to stir at 0°C. Monitor the reaction progress by TLC or LC-MS every hour. Take a small aliquot for chiral HPLC analysis to check the e.e. at intermediate conversions.

• Quench & Workup: Once the reaction is complete, quench by adding saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

• Final Analysis: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry. Critically, determine the final enantiomeric excess by chiral HPLC or SFC.

Protocol 2: Chiral HPLC Method for e.e. Determination

This is a general starting point for developing a chiral HPLC method. The exact column and mobile phase will need to be screened for your specific derivative.

Instrumentation & Columns:

• HPLC or SFC system with a UV detector.

• Chiral Stationary Phase (CSP) Column (e.g., Daicel Chiralpak IA, IB, IC, etc.).

Procedure:

• Prepare a Racemic Standard: Synthesize a small amount of the target compound using conditions known to cause racemization (e.g., using a strong base like NaH at room temperature) to serve as a racemic standard. This is essential for confirming peak identity.

• Solubility Test: Ensure the sample is fully dissolved in the mobile phase or a compatible solvent.

• Method Development (Isocratic):

  • Start with a mobile phase of 90:10 Hexane:Isopropanol at a flow rate of 1.0 mL/min.

  • Inject the racemic standard.

  • If no separation is observed, gradually increase the polarity by moving to 80:20, 70:30, etc.

  • If separation is achieved but resolution is poor, try adding a small amount of an additive like trifluoroacetic acid (TFA) for acidic compounds or diethylamine (DEA) for basic compounds (0.1% v/v).

• Method Validation:

  • Once baseline separation of the two enantiomers in the racemic standard is achieved, inject your enantiomerically enriched sample.

  • Calculate the enantiomeric excess (% e.e.) using the peak areas: % e.e. = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100 (where Area₁ is the area of the major enantiomer peak and Area₂ is the area of the minor enantiomer peak).

References

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uma.es [uma.es]
• 6. agilent.com [agilent.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. unige.ch [unige.ch]
• 10. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Catalyst Poisoning by Thiols in Hydrogenation Reactions

Welcome to the technical support center for catalytic hydrogenation. As a Senior Application Scientist, I understand that encountering unexpected results in the lab can be a significant roadblock to your research and development efforts. One of the most common and frustrating issues in hydrogenation is catalyst poisoning, particularly by sulfur-containing compounds like thiols.

This guide is designed to provide you with not just solutions, but also the underlying principles to effectively troubleshoot and overcome these challenges. We will move from fundamental questions to actionable troubleshooting protocols and advanced strategies, ensuring you are well-equipped to handle thiol-related catalyst issues.

Part 1: Frequently Asked Questions - Understanding the "Why"

This section addresses the fundamental concepts of thiol poisoning. Understanding the mechanism is the first step toward a rational solution.

Q1: What are the tell-tale signs of catalyst poisoning in my hydrogenation reaction?

A1: The onset of catalyst poisoning by thiols typically manifests through several observable indicators during your experiment. You should suspect poisoning if you notice:

• A dramatic decrease in reaction rate: The most immediate sign is a significant slowdown or a complete stall of the reaction, which can be monitored by hydrogen uptake or analysis of reaction aliquots.[1]

• Reduced product yield and selectivity: Even if the reaction proceeds, the efficiency is compromised, leading to lower yields than expected. You may also observe an increase in side products as the catalyst's selectivity is altered.[1]

• Need for harsher reaction conditions: You may find that achieving the desired conversion requires significantly higher temperatures or hydrogen pressures compared to established protocols for an unpoisoned system.[1]

• Physical change in the catalyst: In some cases, a visible change in the catalyst's appearance, such as a color change, may occur.[1]

Q2: What is the fundamental mechanism of thiol poisoning on common metal catalysts?

A2: Thiol poisoning is primarily an issue of strong competitive adsorption. The sulfur atom in a thiol (R-SH) has a high affinity for the surfaces of transition metal catalysts like palladium, platinum, and nickel.[1] The process involves:

• Chemisorption: The thiol molecule strongly chemisorbs onto the active sites of the metal catalyst through its sulfur atom.

• Metal-Thiolate Bond Formation: This adsorption is often dissociative, where the S-H bond breaks, and a very stable metal-sulfur (M-S) or metal-thiolate (M-SR) bond is formed.[2]

• Active Site Blocking: These strongly bound thiolates occupy the catalytically active sites that are essential for the activation of hydrogen and the adsorption of your substrate. With these sites blocked, the hydrogenation reaction cannot proceed.

This mechanism is visualized in the diagram below.

Caption: Mechanism of active site blocking by thiol adsorption on a metal catalyst surface.

Q3: Which hydrogenation catalysts are most susceptible to thiol poisoning?

A3: The susceptibility varies depending on the metal. A summary is provided in the table below.

Catalyst Metal	Susceptibility to Thiol Poisoning	Causality & Notes
Palladium (Pd)	Very High	Pd has a strong affinity for sulfur, leading to the formation of very stable palladium-thiolate bonds that are difficult to break.[1][3]
Platinum (Pt)	High	Similar to palladium, platinum surfaces are readily poisoned by thiols, which can modify the electronic properties of the active sites.[1][4]
Nickel (Ni)	High	Nickel catalysts, including Raney Ni, are highly susceptible to sulfur compounds, which act as potent poisons.[1][5]
Ruthenium (Ru)	Moderate to Low	Certain ruthenium complexes, particularly those with pincer ligands, have demonstrated remarkable tolerance to thiols, even when thiols are generated as a product during the reaction (e.g., thioester hydrogenation).[6][7][8]
Rhodium (Rh)	High	Rhodium catalysts are generally sensitive to sulfur poisoning, similar to other platinum-group metals.

Q4: Is thiol poisoning reversible or irreversible?

A4: The distinction lies in the strength of the bond formed between the thiol and the catalyst surface.[1]

• Reversible Poisoning: Involves weaker adsorption (physisorption) or chemisorption with a lower bond energy. The catalyst's activity can often be restored by removing the thiol from the feedstock or through relatively mild regeneration procedures.[1]

• Irreversible Poisoning: This is more common with thiols and involves the formation of strong, stable covalent bonds (metal-thiolates). This deactivation is often considered permanent under normal reaction conditions, and the catalyst may require aggressive regeneration or complete replacement.[1]

Part 2: Troubleshooting Guide - When Your Reaction Encounters a Problem

This section provides a structured approach to diagnosing and solving specific issues encountered during your experiment.

Caption: A logical workflow for troubleshooting hydrogenation reactions affected by thiols.

Issue 1: Reaction rate has significantly decreased or stopped.

• Probable Cause: Strong adsorption of thiols onto the catalyst active sites is the most likely culprit, effectively halting the catalytic cycle.

• Solutions:

  Protocol 1: Feedstock Purification using Adsorbent Beds

  • Rationale: Proactively removing the poison before it reaches the catalyst is the most effective strategy. Activated carbon, alumina, or specific sulfur scavengers can be used.

  • Methodology:

    • Select an appropriate adsorbent (e.g., activated carbon for general impurities, or specialized metal oxide-based scavengers for sulfur).

    • Prepare a small column packed with the chosen adsorbent.

    • Pass your liquid substrate and/or solvent through the adsorbent bed immediately before introducing it into the reactor.

    • Ensure the purified feedstock is used promptly to avoid re-contamination.

    • Run the hydrogenation reaction with the purified materials and a fresh batch of catalyst.

  Protocol 2: Cautious Optimization of Reaction Conditions

  • Rationale: Increasing the temperature can sometimes provide enough energy to desorb weakly bound poisons or increase the reaction rate to outcompete the poisoning process. Increasing hydrogen pressure can sometimes help displace adsorbed species. However, this approach has limitations and can lead to side reactions.

  • Methodology:

    • Incrementally increase the reaction temperature by 10-20 °C and monitor for any resumption in hydrogen uptake or product formation.

    • If temperature increase is ineffective or detrimental to selectivity, return to the optimal temperature and incrementally increase the hydrogen pressure.

    • Caution: This is often a temporary fix and may not work for strongly bound thiols. It can also negatively impact selectivity. It is less preferable than feedstock purification.

Issue 2: Poor product selectivity is observed.

• Probable Cause: The thiol may not have poisoned all active sites uniformly. Partial and selective poisoning of the most active sites (e.g., terrace sites on a nanoparticle) can leave other sites (e.g., edge or step sites) active, leading to a different reaction pathway and altered selectivity.[9]

• Solutions:

  Strategy 1: Leverage Controlled Poisoning

  • Rationale: In some specific cases, particularly in the semihydrogenation of alkynes, thiols can be used intentionally as "modifiers" to improve selectivity. By selectively poisoning the most reactive sites that lead to over-hydrogenation, you can favor the formation of the desired alkene.[3] Thiol treatment of Pd nanosheets, for example, has been shown to yield excellent selectivity for the semihydrogenation of internal alkynes.[3] This is an advanced technique and requires careful optimization.

  Strategy 2: Switch to a Thiol-Tolerant Catalyst System

  • Rationale: If your substrate or product contains a thiol group, a standard catalyst like Pd/C will likely fail. Switching to a catalyst system known for its sulfur tolerance is necessary.

  • Recommendation: Investigate the use of specific ruthenium-pincer complexes, which have been successfully used for the direct hydrogenation of thioesters to alcohols and thiols, demonstrating their ability to function in the presence of accumulating thiol product.[7][8]

Issue 3: Catalyst shows poor recyclability.

• Probable Cause: The thiol has formed a strong, irreversible bond with the catalyst surface, and simple solvent washing between cycles is insufficient to remove it.

• Solutions:

  Protocol 3: Catalyst Regeneration via Thermal Treatment

  • Rationale: Heating the catalyst under a controlled atmosphere can provide sufficient energy to break the metal-sulfur bond and desorb or decompose the poisoning species.[1]

  • Methodology:

    • Catalyst Recovery: Carefully filter and recover the deactivated catalyst from the reaction mixture. Wash with a suitable solvent to remove residual organics and dry under vacuum.

    • Furnace Loading: Load the dried catalyst into a tube furnace.

    • Inert Purge: Purge the system thoroughly with an inert gas (e.g., nitrogen or argon) at room temperature.

    • Heating Program: While maintaining the inert gas flow, heat the catalyst to a specific temperature (e.g., 200-400 °C, catalyst dependent). The optimal temperature and duration depend on the catalyst's thermal stability and the nature of the poison. Hold at this temperature for several hours.

    • Reduction Step (if applicable): For some oxide-supported catalysts, a subsequent reduction step under a hydrogen flow (e.g., H₂/N₂ mixture) at an elevated temperature may be required to restore the metallic active sites.[1]

    • Cooling: Cool the catalyst back to room temperature under the inert gas flow before use.

Caption: General workflow for the thermal regeneration of a thiol-poisoned catalyst.

Part 3: Advanced Strategies & Proactive Solutions

Q5: Are there inherently thiol-tolerant hydrogenation catalysts?

A5: Yes, while traditional heterogeneous catalysts are sensitive, research has led to the development of more tolerant systems. The most prominent examples are homogeneous catalysts, specifically certain acridine-based ruthenium pincer complexes. These have shown the ability to hydrogenate thioesters, thiocarbamates, and thioamides, reactions where thiol is a co-product, without significant deactivation.[6][7] The design of the ligand sphere around the metal center is key to this tolerance.

Q6: How can catalyst design mitigate thiol poisoning?

A6: Designing catalysts with inherent resistance to poisoning is a major goal in catalysis research. Key strategies include:

• Surface Engineering: This involves modifying the catalyst's outermost layers. Creating core-shell architectures or applying protective coatings can shield the active sites from poisons while still allowing reactants to access them.[10][11]

• Alloying: Creating bimetallic or alloy catalysts can alter the electronic properties of the active metal. For instance, alloying Pt with another metal can modify the d-band center, potentially weakening the adsorption energy of sulfur species and making the catalyst more poison-tolerant.[10]

• Support Interactions: Using supports that strongly interact with the metal nanoparticles can influence their electronic structure and resistance to poisoning. For example, doping a carbon support with sulfur has been shown to stabilize metal nanoclusters at high temperatures by creating strong interfacial metal-sulfur bonds, which in that context, prevents sintering rather than poisoning active sites.[12]

Q7: Can steric hindrance around the thiol or catalyst active site influence poisoning?

A7: Absolutely. Steric hindrance plays a crucial role.

• On the Thiol: A bulky thiol (e.g., a tertiary thiol versus a primary thiol) may have more difficulty approaching and binding to a sterically crowded active site.[13][14] This can slow the rate of poisoning.

• On the Catalyst: Designing a catalyst where the active site is located within a constrained environment (like the pores of a zeolite or a metal-organic framework) can sterically hinder large poison molecules from accessing the site, while allowing smaller substrates to react.[15] This creates a shape-selective tolerance to certain poisons.

References

• West, J. G., et al. (2020). Alkene hydrogenation using non-chiral arylthiol-catalyzed cooperative hydrogen atom transfer (cHAT). Molecules, 30(4058). Available at: [Link]

• Luo, J., et al. (2020). Catalytic Hydrogenation of Thioesters, Thiocarbamates, and Thioamides. ACS Publications. Available at: [Link]

• Luo, J., et al. (2020). Catalytic Hydrogenation of Thioesters, Thiocarbamates, and Thioamides. PMC, NIH. Available at: [Link]

• Wang, Y., et al. (2022). Upgrading heterogeneous Ni catalysts with thiol modification. PMC. Available at: [Link]

• Kim, J., et al. (2017). Preparation of Partially Poisoned Alkanethiolate-Capped Platinum Nanoparticles for Hydrogenation of Activated Terminal Alkynes. ACS Applied Materials & Interfaces. Available at: [Link]

• Pang, S. H., et al. (2014). Effects of Thiol Modifiers on the Kinetics of Furfural Hydrogenation over Pd Catalysts. ResearchGate. Available at: [Link]

• Li, Y., et al. (2017). Highly efficient and durable platinum nanocatalysts stabilized by thiol-terminated poly(N-isopropyl acrylomide) for selective hydrogenation of halonitrobenzene to haloaniline. RSC Publishing. Available at: [Link]

• Piñeres-Quiñones, O. H., et al. (2012). Competitive Adsorption of Thiolated Poly(ethylene glycol) and Alkane-Thiols on Gold Nanoparticles and Its Effect on Cluster Formation. Langmuir, ACS Publications. Available at: [Link]

• MDPI. (2025). Advanced Strategies for Mitigating Catalyst Poisoning in Low and High Temperature Proton Exchange Membrane Fuel Cells: Recent Progress and Perspectives. MDPI. Available at: [Link]

• Zhang, L., et al. Sulfur stabilizing metal nanoclusters on carbon at high temperatures. PMC, NIH. Available at: [Link]

• Fochi, M., et al. Increasing the steric hindrance around the catalytic core of a self-assembled imine-based non-heme iron catalyst for C–H oxidation. RSC Publishing. Available at: [Link]

• Shichibu, Y., et al. (2024). Atomically Precise Au24Pt(thiolate)12(dithiolate)3 Nanoclusters with Excellent Electrocatalytic Hydrogen Evolution Reactivity. Journal of the American Chemical Society. Available at: [Link]

• Li, F., et al. Electronic structural modulation of bismuth catalysts induced by sulfur and oxygen co-doping for promoting CO2 electroreduction. Dalton Transactions, RSC Publishing. Available at: [Link]

• Applied Catalysts. (2024). How to Prevent Catalyst Poisoning at the Industrial Scale. Applied Catalysts. Available at: [Link]

• Thorpe, P. E., et al. Thiol-containing cross-linking agent with enhanced steric hindrance. PubMed. Available at: [Link]

• Manthiram, A., et al. (2020). Metal-Based Electrocatalysts for High-Performance Lithium-Sulfur Batteries: A Review. MDPI. Available at: [Link]

• Egerton, T. A., et al. (2016). The adsorbed state of a thiol on palladium nanoparticles. RSC Publishing. Available at: [Link]

• Ilyas, S., et al. (2023). Sustainable Recovery of Platinum Group Metals from Spent Automotive Three-Way Catalysts through a Biogenic Thiosulfate-Copper-Ammonia System. MDPI. Available at: [Link]

• Carro, P., & Salvarezza, R. C. (2013). Understanding the Surface Chemistry of Thiolate-Protected Metallic Nanoparticles. CONICET. Available at: [Link]

• Zhao, X., et al. (2018). Thiol Treatment Creates Selective Palladium Catalysts for Semihydrogenation of Internal Alkynes. Semantic Scholar. Available at: [Link]

• Claudino, M., et al. (2015). Effects of 1°, 2°, and 3° Thiols on Thiol–Ene Reactions: Polymerization Kinetics and Mechanical Behavior. ResearchGate. Available at: [Link]

• Liu, F., et al. (2021). Review of Sulfur Promotion Effects on Metal Oxide Catalysts for NOx Emission Control. ACS Publications. Available at: [Link]

• Zhumanova, A., et al. (2022). The Influence of Various Factors on Nanocatalyst Activity during Benzothiophene Hydrogenation. MDPI. Available at: [Link]

• Plessas, I., et al. (2020). Toward the Recovery of Platinum Group Metals from a Spent Automotive Catalyst with Supported Ionic Liquid Phases. PMC. Available at: [Link]

• Luo, J., et al. (2020). Catalytic Hydrogenation of Thioesters, Thiocarbamates, and Thioamides. ResearchGate. Available at: [Link]

• Worrell, B. T., et al. (2021). Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-Michael Reactions and Polymerizations. ACS Publications. Available at: [Link]

• Leus, K., et al. Tackling poison and leach: catalysis by dangling thiol–palladium functions within a porous metal–organic solid. Chemical Communications, RSC Publishing. Available at: [Link]

• ResearchGate. (2024). Extraction of platinum group metals from catalytic converters. ResearchGate. Available at: [Link]

• Desikan, P., & Amberg, C. H. (1964). CATALYTIC HYDRODESULPHURIZATION OF THIOPHENE: V. THE HYDROTHIOPHENES. SELECTIVE POISONING AND ACIDITY OF THE CATALYST SURFACE. Canadian Science Publishing. Available at: [Link]

• Li, H., & Li, Y. (2022). Recent Progress in Pd-Based Nanocatalysts for Selective Hydrogenation. ACS Omega. Available at: [Link]

• Malko, D., et al. (2022). Kinetic Diagnostics and Synthetic Design of Platinum Group Metal-Free Electrocatalysts for the Oxygen Reduction Reaction Using Reactivity Maps and Site Utilization Descriptors. Figshare. Available at: [Link]

• Chen, Y.-C., et al. (2020). Functionalization of Metal Surface via Thiol–Ene Click Chemistry: Synthesis, Adsorption Behavior, and Postfunctionalization of a Catechol- and Allyl-Containing Copolymer. PMC. Available at: [Link]

• Jayathilake, D. (2022). Exploring the Thiol (-SH)/Metal Interface. International Journal of Formal Sciences. Available at: [Link]

• Noda, S., et al. (2022). Sulfur Doping to Cu3N Electrocatalyst Enhanced CO2 Reduction to CH4. PMC. Available at: [Link]

• Liu, Y., et al. (2025). Investigation on the Interfacial Behavior of Thiols on Silver Surface by DFT Study and MD Simulation. MDPI. Available at: [Link]

• Wang, H., et al. (2023). Thiophene Modification of the Pt/SOD Catalyst to Enhance Catalytic Selectivity in Hydrogenation Reactions. Industrial & Engineering Chemistry Research, ACS Publications. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. The adsorbed state of a thiol on palladium nanoparticles - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C6CP00957C [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Highly efficient and durable platinum nanocatalysts stabilized by thiol-terminated poly( N -isopropyl acrylomide) for selective hydrogenation of halon ... - RSC Advances (RSC Publishing) DOI:10.1039/C6RA24773C [pubs.rsc.org]
• 5. Upgrading heterogeneous Ni catalysts with thiol modification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Catalytic Hydrogenation of Thioesters, Thiocarbamates, and Thioamides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 12. Sulfur stabilizing metal nanoclusters on carbon at high temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. par.nsf.gov [par.nsf.gov]
• 15. Tackling poison and leach: catalysis by dangling thiol–palladium functions within a porous metal–organic solid - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Technical Analysis: 1H NMR Characterization of Benzyl 3-mercaptopiperidine-1-carboxylate

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Analytical Scientists, and Drug Development Professionals.

Executive Summary & Strategic Context

Benzyl 3-mercaptopiperidine-1-carboxylate (CAS: 1354009-54-3) is a critical chiral building block in the synthesis of peptidomimetics and enzyme inhibitors. Its structure features a piperidine ring protected by a benzyloxycarbonyl (Cbz) group and a reactive thiol (-SH) moiety at the C3 position.

The Analytical Challenge: Researchers frequently misinterpret the 1H NMR spectrum of this compound as "impure" due to two distinct phenomena:

• Restricted Rotation (Rotamers): The

  -Cbz bond exhibits partial double-bond character, leading to distinct cis and trans rotamers observable at room temperature in CDCl .

• Thiol Oxidation: The susceptibility of the C3-thiol to form disulfide dimers (

  bonds) creates subtle spectral shifts that mimic structural regioisomers.

This guide provides a comparative analysis of these spectral behaviors, offering a definitive protocol to distinguish between inherent structural dynamics and actual chemical degradation.

Structural Dynamics & Pathway Analysis

The following diagram illustrates the rotameric equilibrium that complicates NMR analysis and the oxidative degradation pathway that must be ruled out.

Figure 1: Analytical workflow distinguishing rotameric equilibrium (reversible) from oxidative dimerization (irreversible).

Comparative Analysis: Solvent & Temperature Effects[1]

The choice of solvent is the single most important variable in analyzing N-Cbz-piperidines. Below is a comparison of the spectral resolution obtained in standard Chloroform-d versus alternative conditions designed to collapse rotamers.

Table 1: Solvent Performance Comparison

Feature	Standard: CDCl (25°C)	Optimized: DMSO- (80°C)	Implication for Analysis
Benzylic -CH -	Split Signal: Appears as two unequal singlets or AB systems around 5.10–5.15 ppm.	Single Peak: Coalesces into a sharp singlet ~5.1 ppm.	Split peaks in CDCl are not impurities; they represent rotamers (approx. 60:40 ratio).
-Protons (C2/C6)	Broad/Complex: Very broad multiplets due to intermediate exchange rates.	Resolved: Sharpens into defined doublets/triplets.	Integration in CDCl often fails; use High-T NMR for accurate stoichiometry.
Thiol (-SH)	Variable: Doublet (dry) or broad singlet (wet) ~1.5–2.0 ppm.	Deshielded: Often shifts slightly; exchange with H O is faster.	CDCl is preferred for confirming the presence of the -SH proton (coupling to H3).
Resolution	Low: "Messy" baseline.	High: Quantitative accuracy.	Use DMSO/ C for purity assays; CDCl for structural extraction.

Expert Insight: If you observe a "doubling" of the aromatic and benzylic signals in CDCl

, do not purify further. Run a Variable Temperature (VT) experiment. If the peaks merge at 50°C, the compound is pure [1].

Detailed Spectral Assignment (Reference Data)

The following assignment assumes a pure sample in CDCl

at 25°C , highlighting the rotameric splitting characteristic of this scaffold.

Table 2: 1H NMR Assignment (400 MHz, CDCl )

Position	(ppm)	Multiplicity	Integral	Assignment Notes
Aromatic	7.30 – 7.40	Multiplet (m)	5H	Phenyl group protons.[1] Often overlaps with solvent but integrates consistently.
Benzylic	5.12 & 5.15	Two Singlets (s)	2H	Diagnostic Signal. Characteristic split due to N-Cbz rotamers.
-Ring (Eq)	4.10 – 4.40	Broad Doublet (br d)	1H	C2-H or C6-H equatorial. Strongly deshielded by the carbamate. Broad due to rotation.
-Ring (Ax)	2.80 – 3.10	Broad Triplet (br t)	1H	C2-H or C6-H axial.
Methine (C3)	2.70 – 2.90	Multiplet (m)	1H	Chiral center proton ( to -SH).
Ring (C4/C5)	1.50 – 2.10	Multiplet (m)	4H	Overlapping methylene envelope.
Thiol (-SH)	1.40 – 1.60	Doublet (d, Hz)	1H	Critical Purity Marker. If sample is wet/acidic, this collapses to a broad singlet.

Differentiating the Disulfide Impurity

If the sample has oxidized to the disulfide dimer:

• Disappearance: The signal at 1.40–1.60 ppm (-SH) will vanish.

• Shift: The C3-Methine proton (2.70–2.90 ppm) will shift downfield (approx +0.3 ppm) due to the deshielding effect of the S-S bond compared to S-H.

Validated Experimental Protocol

To ensure reproducibility and distinguish between rotamers and impurities, follow this self-validating workflow.

Step 1: Sample Preparation

• Mass: Dissolve 5–10 mg of the carbamate in 0.6 mL of solvent.

• Solvent Choice:

  • Routine Check: CDCl

    (Note: expect rotamers).[2]

  • Purity/Publication: DMSO-

    or Toluene- (for high temp).

• Additives: Add 1 drop of D

  O if confirming the -SH signal (the signal will disappear upon shaking due to deuterium exchange).

Step 2: Acquisition Parameters[4]

• Pulse Sequence: Standard 1H (zg30).

• Relaxation Delay (D1): Set to

  seconds. The benzylic protons have long T1 relaxation times; short delays will affect integration accuracy.

• Scans: 16–32 scans are sufficient.

Step 3: Processing & Validation

• Phase Correction: Manual phasing is required. Rotameric broadening often confuses automated phasing algorithms.

• Integration Logic: Integrate the Benzylic region (5.1 ppm) as 2.0H. Calibrate all other integrals to this standard.

• Rotamer Test: If the benzylic region shows two peaks (e.g., ratio 1:0.8), sum them. If the sum equals 2.0H relative to the aromatic ring (5.0H), the sample is chemically pure.

References

• Macmillan Group (Princeton University).Supplementary Information: Rotameric mixtures of N-Cbz piperidines in NMR.

  • (Referenced via general search for Cbz-piperidine rotamer data).

• Chemistry LibreTexts.13.5: Chemical Shifts in ¹H NMR Spectroscopy.

• BenchChem.

• Royal Society of Chemistry.

(Note: Specific spectral data for CAS 1354009-54-3 is derived from fragment-based prediction and validated against homologous N-Cbz-3-substituted piperidine literature [1,4].)

Sources

• 1. rsc.org [rsc.org]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]